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Compound of Interest

Compound Name:
3-(2-Hydroxyethyl)-1-

methylpiperidin-4-one

CAS No.: 1177357-31-1

Cat. No.: B1521126

Get Quote

Executive Summary & Strategic Value
3-(2-Hydroxyethyl)-1-methylpiperidin-4-one represents a high-value "bifunctional warhead"

in medicinal chemistry. Unlike simple piperidones, this molecule possesses a built-in

intramolecular trap—the C3-hydroxyethyl arm—positioned perfectly relative to the C4-carbonyl.

Core Utility:

Heterocyclic Annulation: It is the direct precursor to 4,5,6,7-tetrahydrofuro[3,2-c]pyridine

scaffolds via acid-catalyzed cyclodehydration. This fused bicyclic system is a privileged

structure in GPCR ligands (specifically opioid and serotonin receptors) and kinase inhibitors.

Spirocyclic Library Generation: By protecting the hydroxyl group, the C4-ketone serves as an

anchor for spiro-annulation, a technique increasingly used to increase

character and solubility in drug candidates.
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This guide details the protocols for transforming this building block into bioactive scaffolds,

focusing on reproducibility and mechanistic understanding.

Structural Logic & Synthetic Versatility
The molecule's utility stems from the reactivity interplay between the nucleophilic alcohol and

the electrophilic ketone.
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Figure 1: Divergent synthetic pathways accessible from the parent scaffold.[1] The primary

medicinal application is the formation of the Furo[3,2-c]pyridine core.

Application Protocol: Synthesis of Furo[3,2-
c]pyridine Scaffolds
This protocol describes the conversion of 3-(2-hydroxyethyl)-1-methylpiperidin-4-one into

the tetrahydrofuro[3,2-c]pyridine core. This scaffold acts as a bioisostere for indole and is

critical in the design of JAK2 inhibitors and analgesic agents.

Mechanism of Action
The reaction proceeds via an intramolecular hemiacetal formation followed by acid-catalyzed

dehydration. The N-methyl group ensures solubility and basicity, facilitating the reaction in non-

aqueous acidic media.
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Reagents & Equipment[1][2][3][4][5][6]
Substrate: 3-(2-Hydroxyethyl)-1-methylpiperidin-4-one (1.0 equiv)

Catalyst:p-Toluenesulfonic acid (pTsOH) monohydrate (1.1 equiv) or Conc. HCl/Acetic Acid.

[2]

Solvent: Toluene (for Dean-Stark) or Dichloroethane (DCE).

Equipment: Round-bottom flask, Dean-Stark trap (optional but recommended), Reflux

condenser.

Step-by-Step Methodology
Setup: In a 250 mL round-bottom flask equipped with a magnetic stir bar, dissolve 3-(2-
hydroxyethyl)-1-methylpiperidin-4-one (10 mmol) in Toluene (50 mL).

Expert Insight: Toluene is preferred over benzene for safety and higher boiling point (

C), which drives the dehydration kinetics efficiently.

Acid Addition: Add pTsOH (11 mmol). If the substrate is a free base, a slight excess of acid is

required to protonate the amine and catalyze the dehydration.

Reflux & Dehydration: Attach a Dean-Stark trap filled with toluene and a reflux condenser.

Heat the mixture to vigorous reflux for 4–6 hours.

Monitoring: Monitor water collection in the trap. The reaction is complete when water

evolution ceases.

TLC Control: Mobile phase: DCM/MeOH/NH

(90:9:1). Stain: Dragendorff’s reagent (orange spot for amines).

Work-up:

Cool the reaction to room temperature.[3]

Basify with sat. NaHCO
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or 10% NaOH until pH > 10.

Extract with Ethyl Acetate (

mL).

Dry combined organics over Na

SO

and concentrate in vacuo.

Purification: The crude material is often a dark oil. Purify via flash column chromatography

(Silica gel, Gradient 0-10% MeOH in DCM).

Quantitative Expectations
Parameter Specification Notes

Typical Yield 65% – 85%
Yield drops if water is not

removed efficiently.

Appearance Pale yellow oil/solid
Darkens upon oxidation; store

under Argon.

Key NMR Signal 6.0–6.5 ppm
Appearance of furan vinylic

proton.

Mass Spec

[M+H]

=

Loss of water confirms

cyclization.

Advanced Application: Functionalization &
Medicinal Utility[3]
Once the 4,5,6,7-tetrahydrofuro[3,2-c]pyridine core is synthesized (or if using the open ketone

form), the following medicinal chemistry strategies are applied.

A. Pharmacophore Integration (Case Studies)
The resulting scaffold is a known privileged structure in several therapeutic areas:
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JAK2 Inhibitors: The furo-pyridine oxygen acts as a hydrogen bond acceptor in the ATP-

binding pocket of kinases, mimicking the role of the purine core in adenosine.

-Opioid Receptor Agonists: The rigid bicyclic structure locks the nitrogen lone pair in a
specific vector, enhancing binding affinity compared to flexible piperidines.

Antihistamines: Derivatives of this scaffold serve as conformationally restricted analogues of

classical antihistamines, reducing off-target effects.

B. Library Generation Workflow (DOT Visualization)
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Figure 2: Workflow for diversifying the core scaffold. C2-arylation is particularly effective for

extending the pharmacophore into hydrophobic pockets.

Troubleshooting & Stability
Common Failure Modes

Incomplete Cyclization:

Symptom:[1][4][5] NMR shows a mix of alkene signals and starting material.
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Fix: Ensure the solvent is anhydrous or use a molecular sieve trap if Dean-Stark is not

available. The reaction is equilibrium-driven.

Decomposition/Tarring:

Cause: Furan rings are acid-sensitive.[6][7] Prolonged exposure to strong acids (like conc.

HCl) at high heat can cause ring opening or polymerization.

Fix: Use pTsOH (milder) or limit reaction time. Neutralize immediately after completion.

Storage Protocols
Oxidation Sensitivity: The resulting furo-pyridine is electron-rich and prone to oxidation.

Recommendation: Store as the HCl or Fumarate salt at -20°C. Free bases should be used

immediately or stored under inert gas.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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